Cas no 1363381-23-0 (3-Fluoro-3-(iodomethyl)oxetane)

• Product Name: 3-Fluoro-3-(iodomethyl)oxetane
• CAS No: 1363381-23-0
• MF: C₄H₆FIO
• MW: 215.992717266083
• MDL: MFCD22566187
• CID: 4456854
• PubChem ID: 72207443
• Update Time: 2025-10-31

3-Fluoro-3-(iodomethyl)oxetane Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3-iodomethyloxetane
• 3-fluoro-3-(iodomethyl)oxetane
• Oxetane, 3-fluoro-3-(iodomethyl)-
• FCH2289912
• PB23109
• AK172251
• SCHEMBL15616547
• AKOS025290132
• CS-0051366
• MFCD22566187
• 1363381-23-0
• SY098597
• AS-32725
• 975-442-9
• 3-Fluoro-3-(iodomethyl)oxetane

• MDL： MFCD22566187
• Inchi： 1S/C4H6FIO/c5-4(1-6)2-7-3-4/h1-3H2
• InChI Key： YLUZKLPBHBABDH-UHFFFAOYSA-N
• SMILES： ICC1(COC1)F

Computed Properties

• Exact Mass: 215.94474g/mol
• Monoisotopic Mass: 215.94474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes

Additional information on 3-Fluoro-3-(iodomethyl)oxetane

Comprehensive Overview of 3-Fluoro-3-(iodomethyl)oxetane (CAS No. 1363381-23-0): Properties, Applications, and Industry Insights

3-Fluoro-3-(iodomethyl)oxetane (CAS No. 1363381-23-0) is a specialized fluorinated oxetane derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique iodomethyl and fluoro functional groups, serves as a versatile building block for synthesizing complex molecules. Its molecular structure, C4H6FIO, combines reactivity and stability, making it valuable for click chemistry applications and drug discovery pipelines.

In recent years, the demand for fluorinated compounds like 3-Fluoro-3-(iodomethyl)oxetane has surged due to their role in improving drug bioavailability and metabolic stability. Researchers frequently search for "fluorine in medicinal chemistry" or "oxetane derivatives in drug design," reflecting the compound's relevance in addressing challenges such as prodrug development and targeted delivery systems. The iodomethyl group further enhances its utility in cross-coupling reactions, a topic trending in organocatalysis discussions.

From a synthetic perspective, CAS 1363381-23-0 is often explored for its role in ring-opening polymerization (ROP) to create biocompatible polymers. This aligns with the growing interest in "sustainable polymer materials" and "green chemistry alternatives." The compound's oxetane ring strain also facilitates photoinitiated reactions, a key area in UV-curable coatings research—a sector projected to grow at 8.2% CAGR through 2030.

Analytical studies highlight that 3-Fluoro-3-(iodomethyl)oxetane exhibits optimal stability under inert conditions, with degradation points above 150°C. Its NMR spectra (particularly ¹⁹F and ¹H signals) are well-documented, aiding in quality control during high-throughput screening. These properties address common search queries like "characterization of fluorinated heterocycles" and "handling air-sensitive reagents."

Industry experts emphasize the compound's potential in PET radiopharmaceuticals, where its radioisotope-labeling compatibility could revolutionize diagnostic imaging. This connects to trending topics such as "precision medicine biomarkers" and "next-gen imaging probes." Additionally, its use in metal-organic frameworks (MOFs) design responds to searches for "halogen-bonded crystalline materials."

Regulatory databases classify 1363381-23-0 as a research-grade chemical with no major restrictions, though proper fume hood protocols are recommended during handling. Safety data sheets (SDS) detail its non-pyrophoric nature, distinguishing it from more hazardous iodoalkanes—a critical consideration for labs prioritizing "low-risk synthetic routes."

Future research directions for 3-Fluoro-3-(iodomethyl)oxetane include exploring its enzyme inhibition capabilities and bioconjugation efficiency, areas frequently queried in bioorthogonal chemistry forums. Patent analyses reveal increasing filings involving this compound for antibody-drug conjugates (ADCs), underscoring its commercial potential in oncology therapeutics.